Angelic acid
Angelic acid
Angelic acid is the (Z)-isomer of 2-methylbut-2-enoic acid. It is found in plant species of the family Apiaceae. It has a role as a plant metabolite. It derives from an isocrotonic acid.
Tiglic acid, also known as tiglate or tiglinsaeure, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Tiglic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Tiglic acid has been primarily detected in urine. Within the cell, tiglic acid is primarily located in the cytoplasm and adiposome. Tiglic acid participates in a number of enzymatic reactions. In particular, tiglic acid can be biosynthesized from crotonic acid. Tiglic acid is also a parent compound for other transformation products, including but not limited to, 3-deacetylsalannin, 17-defurano-17-oxosalannin, and ajugaciliatin C.
Tiglic acid, also known as tiglate or tiglinsaeure, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Tiglic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Tiglic acid has been primarily detected in urine. Within the cell, tiglic acid is primarily located in the cytoplasm and adiposome. Tiglic acid participates in a number of enzymatic reactions. In particular, tiglic acid can be biosynthesized from crotonic acid. Tiglic acid is also a parent compound for other transformation products, including but not limited to, 3-deacetylsalannin, 17-defurano-17-oxosalannin, and ajugaciliatin C.
Brand Name:
Vulcanchem
CAS No.:
565-63-9
VCID:
VC0190581
InChI:
InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3-
SMILES:
Molecular Formula:
C5H8O2
Molecular Weight:
100.12 g/mol
Angelic acid
CAS No.: 565-63-9
Natural Products
VCID: VC0190581
Molecular Formula: C5H8O2
Molecular Weight: 100.12 g/mol
| CAS No. | 565-63-9 |
|---|---|
| Product Name | Angelic acid |
| Molecular Formula | C5H8O2 |
| Molecular Weight | 100.12 g/mol |
| IUPAC Name | (Z)-2-methylbut-2-enoic acid |
| Standard InChI | InChI=1S/C5H8O2/c1-3-4(2)5(6)7/h3H,1-2H3,(H,6,7)/b4-3- |
| Standard InChIKey | UIERETOOQGIECD-ARJAWSKDSA-N |
| Isomeric SMILES | C/C=C(/C)\C(=O)O |
| Canonical SMILES | CC=C(C)C(=O)O |
| Melting Point | Mp 63.5-64 ° Mp 45 ° 45°C |
| Physical Description | Liquid Solid |
| Description | Angelic acid is the (Z)-isomer of 2-methylbut-2-enoic acid. It is found in plant species of the family Apiaceae. It has a role as a plant metabolite. It derives from an isocrotonic acid. Tiglic acid, also known as tiglate or tiglinsaeure, belongs to the class of organic compounds known as methyl-branched fatty acids. These are fatty acids with an acyl chain that has a methyl branch. Usually, they are saturated and contain only one or more methyl group. However, branches other than methyl may be present. Tiglic acid exists as a solid, soluble (in water), and a weakly acidic compound (based on its pKa). Tiglic acid has been primarily detected in urine. Within the cell, tiglic acid is primarily located in the cytoplasm and adiposome. Tiglic acid participates in a number of enzymatic reactions. In particular, tiglic acid can be biosynthesized from crotonic acid. Tiglic acid is also a parent compound for other transformation products, including but not limited to, 3-deacetylsalannin, 17-defurano-17-oxosalannin, and ajugaciliatin C. |
| Synonyms | (Z)-2-Methylcrotonic acid; cis-2-Methyl-2-butenoic acid |
| PubChem Compound | 643915 |
| Last Modified | Nov 11 2021 |
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